Cas no 2227760-47-4 ((2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol)
2227760-47-4 structure
Product Name:(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol
CAS No:2227760-47-4
MF:C10H12FNO3
MW:213.205586433411
CID:5780625
PubChem ID:165615181
Update Time:2023-11-15
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 2227760-47-4
- EN300-1800789
- (2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol
-
- Inchi: 1S/C10H12FNO3/c1-7(13)2-3-8-6-9(12(14)15)4-5-10(8)11/h4-7,13H,2-3H2,1H3/t7-/m0/s1
- InChI Key: OCRRQTWVYRHOTP-ZETCQYMHSA-N
- SMILES: FC1=CC=C(C=C1CC[C@H](C)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 213.08012141g/mol
- Monoisotopic Mass: 213.08012141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 66Ų
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1800789-0.05g |
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol |
2227760-47-4 | 0.05g |
$1296.0 | 2023-09-19 | ||
| Enamine | EN300-1800789-0.1g |
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol |
2227760-47-4 | 0.1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1800789-0.25g |
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol |
2227760-47-4 | 0.25g |
$1420.0 | 2023-09-19 | ||
| Enamine | EN300-1800789-0.5g |
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol |
2227760-47-4 | 0.5g |
$1482.0 | 2023-09-19 | ||
| Enamine | EN300-1800789-1.0g |
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol |
2227760-47-4 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1800789-2.5g |
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol |
2227760-47-4 | 2.5g |
$3025.0 | 2023-09-19 | ||
| Enamine | EN300-1800789-5.0g |
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol |
2227760-47-4 | 5g |
$4475.0 | 2023-06-03 | ||
| Enamine | EN300-1800789-10.0g |
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol |
2227760-47-4 | 10g |
$6635.0 | 2023-06-03 | ||
| Enamine | EN300-1800789-1g |
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol |
2227760-47-4 | 1g |
$1543.0 | 2023-09-19 | ||
| Enamine | EN300-1800789-5g |
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol |
2227760-47-4 | 5g |
$4475.0 | 2023-09-19 |
(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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